4-(Benzothiazol-2-yl)-4-hydroxy-2,5-cyclohexadien-1-one
4-(Benzothiazol-2-yl)-4-hydroxy-2,5-cyclohexadien-1-one
PMX464 is a cytocidal anti-trypanosomal inhibitor that acts by targeting trypanothione metabolism. It is also a putative inhibitor of the thioredoxin-thioredoxin reductase (Trx-TrxR) system.
Brand Name:
Vulcanchem
CAS No.:
485842-97-5
VCID:
VC0539913
InChI:
InChI=1S/C13H9NO2S/c15-9-5-7-13(16,8-6-9)12-14-10-3-1-2-4-11(10)17-12/h1-8,16H
SMILES:
C1=CC=C2C(=C1)N=C(S2)C3(C=CC(=O)C=C3)O
Molecular Formula:
C13H9NO2S
Molecular Weight:
243.28 g/mol
4-(Benzothiazol-2-yl)-4-hydroxy-2,5-cyclohexadien-1-one
CAS No.: 485842-97-5
Inhibitors
VCID: VC0539913
Molecular Formula: C13H9NO2S
Molecular Weight: 243.28 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 485842-97-5 |
|---|---|
| Product Name | 4-(Benzothiazol-2-yl)-4-hydroxy-2,5-cyclohexadien-1-one |
| Molecular Formula | C13H9NO2S |
| Molecular Weight | 243.28 g/mol |
| IUPAC Name | 4-(1,3-benzothiazol-2-yl)-4-hydroxycyclohexa-2,5-dien-1-one |
| Standard InChI | InChI=1S/C13H9NO2S/c15-9-5-7-13(16,8-6-9)12-14-10-3-1-2-4-11(10)17-12/h1-8,16H |
| Standard InChIKey | SDYBYKXWYDVVKP-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)N=C(S2)C3(C=CC(=O)C=C3)O |
| Canonical SMILES | C1=CC=C2C(=C1)N=C(S2)C3(C=CC(=O)C=C3)O |
| Appearance | Solid powder |
| Description | PMX464 is a cytocidal anti-trypanosomal inhibitor that acts by targeting trypanothione metabolism. It is also a putative inhibitor of the thioredoxin-thioredoxin reductase (Trx-TrxR) system. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | PMX 464 PMX-464 PMX464 |
| Reference | 1: Yao K, Wu W, Wang K, Ni S, Ye P, Yu Y, Ye J, Sun L. Electromagnetic noise inhibits radiofrequency radiation-induced DNA damage and reactive oxygen species increase in human lens epithelial cells. Mol Vis. 2008 May 19;14:964-9. PubMed PMID: 18509546; PubMed Central PMCID: PMC2391079. |
| PubChem Compound | 482697 |
| Last Modified | Nov 11 2021 |
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